77-95-2

Quinic acid

In Stock

• CAS RN:
• 77-95-2

• Formula:
• C7H12O6

• InChI:
• InChI=1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)/t3-,4-,5?,7?/m1/s1

• InChIKey:
• AAWZDTNXLSGCEK-UHFFFAOYSA-N

• Quinic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  D-(-)-Quinic acid, a plant metabolite, is chiral building block used in multistep chemical synthesis of natural compounds.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Quinic Acid is a plant metabolite and a chiral building block used in multistep chemical synthesis of natural compounds.
  (-)-quinic acid is the (-)-enantiomer of quinic acid. It is a conjugate acid of a (-)-quinate. It is an enantiomer of a (+)-quinic acid.
  An acid which is found in cinchona bark and elsewhere in plants. (From Stedman, 26th ed)
  

N-(2-Phenylethyl)acetamide

In Stock

• CAS RN:
• 877-95-2

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-9(12)11-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,11,12)

• InChIKey:
• MODKMHXGCGKTLE-UHFFFAOYSA-N

• N-acetylphenylethylamine is a N-acetyl-2-arylethylamine.

7-Methoxy-3-nitroquinoline

• CAS RN:
• 39977-95-2

• Formula:
• C10H8N2O3

• InChI:
• InChI=1S/C10H8N2O3/c1-15-9-3-2-7-4-8(12(13)14)6-11-10(7)5-9/h2-6H,1H3

• InChIKey:
• HVGPUJMRYVXJMW-UHFFFAOYSA-N

• 7-Methoxy-3-nitroquinoline is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.

2-(4-Chlorobenzyl)thiophene

Usually In Stock

• CAS RN:
• 63877-95-2

• Formula:
• C11H9ClS

• InChI:
• InChI=1S/C11H9ClS/c12-10-5-3-9(4-6-10)8-11-2-1-7-13-11/h1-7H,8H2

• InChIKey:
• WHHHHDCPJAZHFA-UHFFFAOYSA-N

• 2-(4-Chlorobenzyl)thiophene is a useful research compound. Its molecular formula is C11H9ClS and its molecular weight is 208.71 g/mol. The purity is usually 95%.

Tert-butyl 2-bromo-3-methylbutanoate

In Stock

• CAS RN:
• 42877-95-2

• Formula:
• C9H17BrO2

• InChI:
• InChI=1S/C9H17BrO2/c1-6(2)7(10)8(11)12-9(3,4)5/h6-7H,1-5H3

• InChIKey:
• KNIZFFZJAVQDNV-UHFFFAOYSA-N

• Tert-butyl 2-bromo-3-methylbutanoate is a useful research compound. Its molecular formula is C9H17BrO2 and its molecular weight is 237.13 g/mol. The purity is usually 95%.

Streptozotocin tetraacetate

• CAS RN:
• 18977-95-2

• Formula:
• C16H23N3O11

• InChI:
• InChI=1S/C16H23N3O11/c1-7(20)26-6-11-13(27-8(2)21)14(28-9(3)22)12(15(30-11)29-10(4)23)17-16(24)19(5)18-25/h11-15H,6H2,1-5H3,(H,17,24)/t11-,12-,13-,14-,15?/m1/s1

• InChIKey:
• RONDBEFCNSGQHT-AVBXVCIKSA-N

• Streptozotocin tetraacetate is a useful research compound. Its molecular formula is C16H23N3O11 and its molecular weight is 433.37 g/mol. The purity is usually 95%.

2-[(4-Methylbenzyl)amino]ethanol hydrochloride

In Stock

• CAS RN:
• 856377-95-2

• Formula:
• C10H16ClNO

• InChI:
• InChI=1S/C10H15NO.ClH/c1-9-2-4-10(5-3-9)8-11-6-7-12;/h2-5,11-12H,6-8H2,1H3;1H

• InChIKey:
• ZSHABCZHSVDHCC-UHFFFAOYSA-N

• 2-[(4-Methylbenzyl)amino]ethanol hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO and its molecular weight is 201.69. The purity is usually 95%.

Ethyl 4-(2,4-dichlorophenyl)-4-oxobutyrate

In Stock

• CAS RN:
• 898777-95-2

• Formula:
• C12H12Cl2O3

• InChI:
• InChI=1S/C12H12Cl2O3/c1-2-17-12(16)6-5-11(15)9-4-3-8(13)7-10(9)14/h3-4,7H,2,5-6H2,1H3

• InChIKey:
• DIQWWFOXDFKXPL-UHFFFAOYSA-N

• Ethyl 4-(2,4-dichlorophenyl)-4-oxobutyrate is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.

Benzyl (4-aminobutan-2-yl)carbamate

In Stock

• CAS RN:
• 885277-95-2

• Formula:
• C12H18N2O2

• InChI:
• InChI=1S/C12H18N2O2/c1-10(7-8-13)14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9,13H2,1H3,(H,14,15)

• InChIKey:
• WOKDIYCOYIKOQP-UHFFFAOYSA-N

• Benzyl (4-aminobutan-2-yl)carbamate is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.

N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851977-95-2

• Formula:
• C16H12N4OS2

• InChI:
• InChI=1S/C16H12N4OS2/c1-9-5-4-8-12-13(9)18-16(23-12)20-19-14(21)15-17-10-6-2-3-7-11(10)22-15/h2-8H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• CLCJNGPXTPRDJM-UHFFFAOYSA-N

• N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C16H12N4OS2 and its molecular weight is 340.42. The purity is usually 95%.

(Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-95-2

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-15-5-4-10-25(13-15)14-19-20(26)9-8-18-23(27)22(30-24(18)19)11-16-6-7-17(28-2)12-21(16)29-3/h6-9,11-12,15,26H,4-5,10,13-14H2,1-3H3/b22-11-

• InChIKey:
• FWTGKIXGYPRUSM-JJFYIABZSA-N

• (Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.482. The purity is usually 95%.

N1-(2-cyanophenyl)-N2-(4-methylpiperazin-1-yl)oxalamide

In Stock

• CAS RN:
• 903077-95-2

• Formula:
• C14H17N5O2

• InChI:
• InChI=1S/C14H17N5O2/c1-18-6-8-19(9-7-18)17-14(21)13(20)16-12-5-3-2-4-11(12)10-15/h2-5H,6-9H2,1H3,(H,16,20)(H,17,21)

• InChIKey:
• JGDJIHXTRDFZGQ-UHFFFAOYSA-N

• N1-(2-cyanophenyl)-N2-(4-methylpiperazin-1-yl)oxalamide is a useful research compound. Its molecular formula is C14H17N5O2 and its molecular weight is 287.323. The purity is usually 95%.

rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid

Usually In Stock

• CAS RN:
• 107077-95-2

• Formula:
• C₁₀H₅D₅O₂

• InChI:
• InChI=1S/C10H10O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12)/t8-,9-/m0/s1/i1D,2D,3D,4D,5D

• Intermediate in the production of 2C receptor agonists.
  
  

2-(2-Aminopyridin-3-yl)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 1218077-95-2

• Formula:
• C11H15N3O2S

• InChI:
• InChI=1S/C11H15N3O2S/c1-11(2)7(10(15)16)14-9(17-11)6-4-3-5-13-8(6)12/h3-5,7,9,14H,1-2H3,(H2,12,13)(H,15,16)

• InChIKey:
• XBVPIFRZBQGDPY-UHFFFAOYSA-N

• 2-(2-Aminopyridin-3-yl)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O2S and its molecular weight is 253.32 g/mol. The purity is usually 95%.

4-Methoxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester

In Stock

• CAS RN:
• 1263377-95-2

• Formula:
• C12H21NO5

• InChI:
• InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-5-8(17-4)7-9(13)10(14)15/h8-9H,5-7H2,1-4H3,(H,14,15)

• InChIKey:
• HZCNIGRPBBQZMH-UHFFFAOYSA-N

• 4-Methoxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.3 g/mol. The purity is usually 95%.

3-chloro-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797277-95-2

• Formula:
• C19H16ClNO2S

• InChI:
• InChI=1S/C19H16ClNO2S/c20-15-8-4-7-14(11-15)19(23)21-12-16-9-10-17(24-16)18(22)13-5-2-1-3-6-13/h1-11,18,22H,12H2,(H,21,23)

• InChIKey:
• JABXXLDYNBKLCR-UHFFFAOYSA-N

• 3-chloro-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H16ClNO2S and its molecular weight is 357.85. The purity is usually 95%.

2-(2-chloro-6-fluorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide

In Stock

• CAS RN:
• 1797877-95-2

• Formula:
• C18H19ClFNO2

• InChI:
• InChI=1S/C18H19ClFNO2/c1-12-6-3-4-7-13(12)17(23-2)11-21-18(22)10-14-15(19)8-5-9-16(14)20/h3-9,17H,10-11H2,1-2H3,(H,21,22)

• InChIKey:
• QOWAHEFJJARWOL-UHFFFAOYSA-N

• 2-(2-chloro-6-fluorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H19ClFNO2 and its molecular weight is 335.8. The purity is usually 95%.

[1,3'-Bipyrrolidine]-1'-carboxylic acid, 3-(hydroxymethyl)-, phenylmethyl ester

Usually In Stock

• CAS RN:
• 1823977-95-2

• Formula:
• C17H24N2O3

• InChI:
• InChI=1S/C17H24N2O3/c20-12-15-6-8-18(10-15)16-7-9-19(11-16)17(21)22-13-14-4-2-1-3-5-14/h1-5,15-16,20H,6-13H2

• InChIKey:
• QOELHSNUZKKHBQ-UHFFFAOYSA-N

• [1,3'-Bipyrrolidine]-1'-carboxylic acid, 3-(hydroxymethyl)-, phenylmethyl ester is a useful research compound. Its molecular formula is C17H24N2O3 and its molecular weight is 304.4 g/mol. The purity is usually 95%.

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl 1-(3,4-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylate

Usually In Stock

• CAS RN:
• 2379977-95-2

• Formula:
• C19H21N3O6

• InChI:
• InChI=1S/C19H21N3O6/c1-25-14-6-5-13(8-15(14)26-2)22-9-12(7-17(22)23)19(24)27-10-16-20-18(21-28-16)11-3-4-11/h5-6,8,11-12H,3-4,7,9-10H2,1-2H3

• InChIKey:
• VVQJUASNEVHQQX-UHFFFAOYSA-N

• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl 1-(3,4-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C19H21N3O6 and its molecular weight is 387.392. The purity is usually 95%.

Methylstat

Usually In Stock

• CAS RN:
• 1310877-95-2

• Formula:
• C28H31N3O6

• InChI:
• InChI=1S/C28H31N3O6/c1-36-27(33)16-15-26(32)31(35)18-5-4-17-29-19-21-11-13-22(14-12-21)20-37-28(34)30-25-10-6-8-23-7-2-3-9-24(23)25/h2-3,6-16,29,35H,4-5,17-20H2,1H3,(H,30,34)/b16-15+

• InChIKey:
• MUJOCHRZXRZONW-FOCLMDBBSA-N

• Methylstat is an inhibitor of the Jumonji C domain-containing histone trimethyl demethylases (JHDMs).